Cas no 2034548-54-2 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]oxolane-3-carboxamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]oxolane-3-carboxamide
• CAS No: 2034548-54-2
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 5379979
• Update Time: 2025-05-20

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Benzo[b]thien-2-yl-2-hydroxypropyl)tetrahydro-3-furancarboxamide
• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]oxolane-3-carboxamide

• Inchi： 1S/C16H19NO3S/c1-16(19,10-17-15(18)12-6-7-20-9-12)14-8-11-4-2-3-5-13(11)21-14/h2-5,8,12,19H,6-7,9-10H2,1H3,(H,17,18)
• InChI Key： MPTKQTSDHUZHNJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC(C2SC3=CC=CC=C3C=2)(O)C)=O)C1

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.8±50.0 °C(Predicted)
• pka: 13.22±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]oxolane-3-carboxamide

Introduction to N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]oxolane-3-carboxamide (CAS No. 2034548-54-2)

N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]oxolane-3-carboxamide, identified by its CAS number 2034548-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and as a key intermediate in the synthesis of more complex bioactive molecules.

The core structure of N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]oxolane-3-carboxamide incorporates a benzothiophene moiety, a heterocyclic aromatic ring system known for its presence in numerous pharmacologically active agents. The benzothiophene ring is a privileged scaffold in medicinal chemistry, contributing to the biological activity of various therapeutic compounds. Its incorporation into the molecule suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The presence of a hydroxyl group at the 2-position of the propyl chain adds another layer of functional diversity to this compound. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which can be crucial for the binding affinity and specificity of drug molecules. This feature may enhance the compound's interaction with biological receptors, thereby improving its pharmacological profile.

The oxolane ring in the compound's name is another significant structural feature. Oxolane derivatives are known for their stability and versatility in organic synthesis. They can serve as protecting groups or intermediates in the construction of more complex molecules. The incorporation of an amide group at the 3-position of the oxolane ring further expands the synthetic possibilities and functional properties of this compound.

In recent years, there has been growing interest in exploring novel derivatives of benzothiophene-based compounds due to their reported biological activities. Studies have shown that benzothiophene derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]oxolane-3-carboxamide may contribute to its unique biological profile and make it a promising candidate for further pharmacological investigation.

The synthesis of N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]oxolane-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzothiophene moiety typically involves cyclization reactions, while the addition of the hydroxyl and amide groups requires selective functionalization techniques. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and enantioselective synthesis, may be employed to achieve the desired molecular architecture with high precision.

The potential applications of N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]oxolane-3-carboxamide extend beyond its role as an intermediate in drug synthesis. It may also serve as a building block for designing novel materials with specific properties, such as ligands for metal coordination or components in polymer chemistry. The versatility of this compound underscores its importance in both academic research and industrial applications.

Ongoing research in medicinal chemistry continues to uncover new ways to leverage the structural features of benzothiophene derivatives like N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]oxolane-3-carboxamide. By exploring its pharmacological potential and synthetic utility, scientists aim to develop innovative therapeutic strategies and advanced materials that address current challenges in healthcare and technology. The continued investigation into this compound promises to contribute significantly to these fields.